Cas no 22825-22-5 (4-ethynyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 4-ethynyl-3,5-dimethyl-1H-pyrazole
• CAS No: 22825-22-5
• MF: C₇H₈N₂
• MW: 120.151821136475
• MDL: MFCD31917961
• CID: 5107269
• PubChem ID: 118976324
• Update Time: 2025-10-29

4-ethynyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-ethynyl-3,5-dimethyl-
• 4-ethynyl-3,5-dimethyl-1H-pyrazole

• MDL： MFCD31917961
• Inchi： 1S/C7H8N2/c1-4-7-5(2)8-9-6(7)3/h1H,2-3H3,(H,8,9)
• InChI Key： OYAYCYABDGJKIX-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C#C)C(C)=N1

Additional information on 4-ethynyl-3,5-dimethyl-1H-pyrazole

Introduction to 4-ethynyl-3,5-dimethyl-1H-pyrazole (CAS No: 22825-22-5)

4-ethynyl-3,5-dimethyl-1H-pyrazole is a heterocyclic organic compound with significant applications in pharmaceutical research and chemical synthesis. Its molecular structure, featuring a pyrazole core substituted with an ethynyl group and two methyl groups at the 3 and 5 positions, endows it with unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. This compound has garnered attention in recent years due to its potential in drug discovery, particularly in the modulation of biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The CAS No: 22825-22-5 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the ethynyl group enhances the compound's reactivity, making it a versatile building block for further functionalization. This property is particularly useful in cross-coupling reactions, which are fundamental in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have expanded the utility of 4-ethynyl-3,5-dimethyl-1H-pyrazole. For instance, palladium-catalyzed Sonogashira couplings have been employed to introduce additional aryl or vinyl groups, creating derivatives with enhanced pharmacological activity. These modifications have opened new avenues for exploring its potential as a lead compound in drug development. Additionally, the compound's stability under various reaction conditions makes it an attractive candidate for large-scale synthesis, ensuring its availability for industrial applications.

The pharmacological profile of 4-ethynyl-3,5-dimethyl-1H-pyrazole has been extensively studied in preclinical models. Research indicates that this compound exhibits inhibitory effects on several key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By modulating their activity, 4-ethynyl-3,5-dimethyl-1H-pyrazole has shown promise in alleviating symptoms associated with chronic inflammatory disorders.

Moreover, studies have explored its role in cancer therapy. The pyrazole moiety is known to interfere with DNA replication and transcription by binding to proliferating cell nuclear antigen (PCNA) and other DNA-binding proteins. The ethynyl group further enhances its ability to penetrate cellular membranes, improving bioavailability. Preclinical trials have demonstrated that derivatives of 4-ethynyl-3,5-dimethyl-1H-pyrazole exhibit cytotoxic effects on various cancer cell lines while exhibiting lower toxicity towards normal cells. This selective toxicity makes it a promising candidate for further development into anticancer agents.

In the realm of neurodegenerative diseases, 4-ethynyl-3,5-dimethyl-1H-pyrazole has been investigated for its potential to mitigate oxidative stress and neuroinflammation. Reactive oxygen species (ROS) and inflammatory cytokines play a significant role in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. By scavenging ROS and inhibiting pro-inflammatory pathways, this compound may help protect neuronal cells from damage. Preliminary studies suggest that it can cross the blood-brain barrier, making it a viable candidate for treating central nervous system disorders.

The synthetic versatility of 4-ethynyl-3,5-dimethyl-1H-pyrazole extends beyond pharmaceutical applications. It serves as a key intermediate in the synthesis of agrochemicals and dyes. For example, its derivatives can be used to develop novel pesticides that target specific enzymatic pathways in pests while minimizing environmental impact. Additionally, the ethynyl group allows for further functionalization into fluorescent dyes used in biological imaging techniques. These applications highlight the compound's broad utility across multiple industries.

Future research directions for 4-ethynyl-3,5-dimethyl-1H-pyrazole include exploring its mechanism of action at a molecular level and optimizing its pharmacokinetic properties. Advanced computational methods such as molecular docking and quantum mechanics calculations are being employed to predict how this compound interacts with biological targets. These studies aim to identify structural modifications that can enhance its potency and selectivity. Furthermore, green chemistry approaches are being investigated to develop more sustainable synthetic routes for large-scale production.

The growing interest in 4-ethynyl-3,5-dimethyl-1H-pyrazole underscores its significance as a chemical entity with diverse applications. As research continues to uncover new therapeutic possibilities and synthetic strategies, this compound is poised to play an increasingly important role in both academic research and industrial development. Its unique combination of reactivity and biological activity makes it a cornerstone molecule in modern medicinal chemistry.